Recent progress in environmental remediation, colloidal behavior and biological effects of MXene: a review
Environmental Science: Nano Pub Date: 2022-07-01 DOI: 10.1039/D2EN00340F
Abstract
Due to its unique layered structure and inimitable physicochemical properties, MXene has been emerging as an essential candidate for the effective removal of organic and inorganic pollutants from wastewater. Accordingly, the increasing production and environmental application of MXene may result in its inevitable release into the natural environment, which may cause a negative effect on human health and the ecosystem. The knowledge of the dispersion, aggregation and oxidation stability of MXene is critical not only for the environmental application of MXene but also for the assessment of its environmental fate and risk. Additionally, with its widespread application, the academic community has aroused great concern with the biological response and safe use of MXene. To this end, we aim to comprehensively summarize the current progress in environmental remediation, colloidal behavior and biological effects of MXene. This review briefly begins by presenting the synthesis, structure, and environmental application-relevant properties of MXene. The review then summarizes the recent progress of MXene and functionalized MXene in environmental pollutant removal, including heavy metal ions, radionuclides, organic dyes, and other pollutants. Furthermore, the research progress of the colloidal behavior and significant biological effects of MXene are discussed, mainly focusing on dispersion, aggregation behavior, oxidation stability, antibacterial activity, biocompatibility, and ecotoxicology. Finally, we succinctly discuss the prospects and challenges that need to be overcome to accelerate the research progress of MXene in practical applications.
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Journal Name：Environmental Science: Nano
Research Products
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CAS no.: 102185-16-0
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CAS no.: 108694-93-5
